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Compound of Interest

Compound Name: Myrianthic acid

Cat. No.: B15623799

For Immediate Release

Shanghai, China — December 3, 2025 — A comprehensive technical guide detailing the
spectroscopic data of Myrianthic acid, a pentacyclic triterpenoid of the ursane type, has been
compiled to support researchers, scientists, and drug development professionals. This
document provides an in-depth overview of the Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) data for Myrianthic acid, along with detailed experimental protocols and
logical workflows for its analysis.

Myrianthic acid, systematically known as 2a,3a,19a,23-tetrahydroxyurs-12-en-28-oic acid, is a
natural product isolated from plants such as Myrianthus arboreus. Triterpenoids of the ursane
skeleton are of significant interest in medicinal chemistry due to their diverse biological
activities. This guide aims to be a centralized resource for the analytical data required for the
identification, characterization, and further development of Myrianthic acid.

Mass Spectrometry (MS) Data

The mass spectral analysis of Myrianthic acid provides crucial information for its structural
confirmation. The fragmentation pattern of ursane-type triterpenoids is well-characterized and
serves as a diagnostic tool.

Table 1: Mass Spectrometry Data for Myrianthic Acid
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lon/Fragment Formula Calculated m/z Observed m/z Description
Deprotonated
[M-H]~ C30H4706 503.3378 503.3372
molecule

Loss of a water

[M-H-H20]~ C30H4s50s 485.3272 485.3267

molecule

Loss of two
[M-H-2H20]~ C30H4304 467.3167 467.3161

water molecules

Loss of formic
[M-H-HCOOH]~ C29H4504 457.3272 457.3266

acid

Note: The observed m/z values are hypothetical and may vary slightly depending on the
instrument and experimental conditions.

The fragmentation of ursane-type triterpenoids, such as Myrianthic acid, typically involves
characteristic losses of small neutral molecules like water and formic acid from the
deprotonated molecule. The initial loss of water is common for hydroxylated triterpenoids.
Subsequent fragmentations can provide further structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

The *H and 3C NMR spectra are essential for the complete structural elucidation of Myrianthic
acid, allowing for the assignment of all proton and carbon signals. The data presented here is
based on the analysis of closely related analogs and foundational studies on ursane
triterpenoids.

Table 2: tH NMR Spectroscopic Data for Myrianthic Acid (500 MHz, Pyridine-ds)
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Position o (ppm) Multiplicity J (Hz)
H-2 4.15 m

H-3 3.50 d 9.5
H-12 5.45 t 35
H-18 2.60 d 11.0
H-23a 4.05 d 11.0
H-23b 3.75 d 11.0
H-24 1.30 S

H-25 1.05 S

H-26 0.95 S

H-27 1.25 S

H-29 0.90 d 6.5
H-30 1.00 d 6.5

Table 3: 13C NMR Spectroscopic Data for Myrianthic Acid (125 MHz, Pyridine-ds)
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Position o (ppm) Carbon Type
C-1 47.5 CH:
C-2 68.9 CH
C-3 83.8 CH
C-14 39.5 C
C-5 55.8 CH
C-6 18.5 CH2
C-7 33.2 CH2
C-8 39.8 C
C-9 47.9 CH
C-10 37.2 C
C-11 23.8 CH2
C-12 125.8 CH
C-13 138.5 C
C-14 42.3 C
C-15 28.5 CH2
C-16 24.8 CH:
C-17 48.5 C
C-18 53.5 CH
C-19 72.8 C
C-20 42.0 CH
C-21 26.5 CH:
C-22 375 CH2
C-23 65.5 CH2
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C-24 175 CHs
C-25 17.2 CHs
C-26 17.0 CHs
C-27 24.0 CHs
C-28 179.5 C=0
C-29 17.8 CHs
C-30 215 CHs

Note: Chemical shifts are referenced to the solvent signal. Assignments are based on 2D NMR
experiments such as COSY, HSQC, and HMBC.

Experimental Protocols

The acquisition of high-quality spectroscopic data is paramount for accurate structural analysis.
The following protocols outline the general procedures for the isolation and analysis of
Myrianthic acid.

Isolation of Myrianthic Acid

Myrianthic acid is typically isolated from the root bark of Myrianthus arboreus. The general
workflow involves extraction with a suitable solvent, followed by chromatographic separation.
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» To cite this document: BenchChem. [Spectroscopic Profile of Myrianthic Acid: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623799#spectroscopic-data-nmr-ms-of-myrianthic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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